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Compound Name: 2-Hydroxychrysophanol

CAS No.: 58322-78-4

Cat. No.: B1198238

Get Quote

Introduction & Scope
2-Hydroxychrysophanol (C₁₅H₁₀O₅, MW 270.24 Da) is a bioactive anthraquinone derivative

often co-occurring with chrysophanol, emodin, and physcion in medicinal plants such as

Rheum officinale (Rhubarb) and Polygonum multiflorum.[1] Unlike its parent compound

chrysophanol, the additional hydroxyl group at the C-2 position alters its polarity and ionization

efficiency, necessitating specific method optimization.

This application note provides a rigorous protocol for the extraction and quantification of 2-
Hydroxychrysophanol. It addresses the challenge of separating this isomer from other

structurally similar anthraquinones and mitigating matrix effects common in complex plant

tissues.

Key Analytical Challenges
Isomeric Interference: Separation from other trihydroxyanthraquinones (e.g., Aloe-emodin).

[1]
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Ionization Suppression: High levels of tannins and pigments in Rheum species can suppress

ESI signals.[1]

Stability: Anthraquinones are photosensitive; low-light handling is required.[1]

Experimental Workflow
The following diagram outlines the critical path from raw plant material to quantitative data,

emphasizing the "Dilute-and-Shoot" approach compatible with high-sensitivity triple quadrupole

systems.
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Figure 1: Optimized sample preparation and analysis workflow for anthraquinone quantification.

Sample Preparation Protocol
Reagents & Standards

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, and Formic Acid (FA).

[1]

Standard: 2-Hydroxychrysophanol (purity >98%).[1][2]

Internal Standard (IS):Danthon (1,8-Dihydroxyanthraquinone) or Rhein is recommended if

isotopically labeled 2-OH-Chry is unavailable.[1] These share the anthraquinone core but

elute at distinct retention times.[1]

Extraction Procedure
Grinding: Pulverize dried plant material to a fine powder (<60 mesh).

Weighing: Accurately weigh 50.0 mg of powder into a 15 mL amber centrifuge tube (protect

from light).
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Solvent Addition: Add 10.0 mL of 70% Methanol in water.

Note: 70-80% MeOH is optimal for extracting glycosides and aglycones simultaneously.[1]

Ultrasonication: Sonicate for 30 minutes at room temperature (<30°C).

Control: Monitor bath temperature; heat degrades thermally unstable co-extractives which

may cause matrix fouling.[1]

Centrifugation: Centrifuge at 10,000 rpm (approx. 9,000 x g) for 10 minutes.

Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC

vial.

Dilution (Optional): If the concentration exceeds the linear range (typically >1000 ng/mL),

dilute 1:10 with the initial mobile phase.

LC-MS/MS Method Parameters
Liquid Chromatography (UHPLC)[1]

System: Agilent 1290 / Waters UPLC / Shimadzu Nexera[1]

Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7

µm)

Column Temp: 40°C

Flow Rate: 0.35 mL/min[1]

Injection Volume: 2 µL

Mobile Phase A: Water + 0.1% Formic Acid[3]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid[3]

Gradient Program:
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Time (min) % Mobile Phase B Curve

0.00 10 Initial

1.00 10 Isocratic hold

6.00 95 Linear ramp

8.00 95 Wash

8.10 10 Re-equilibration

| 10.00 | 10 | End |[1]

Mass Spectrometry (MS/MS)
Ionization: Electrospray Ionization (ESI)[1][4][5][6]

Polarity:Negative Mode (Anthraquinones ionize best as [M-H]⁻ due to phenolic protons).[1]

Source Parameters (Typical for Sciex/Agilent):

Gas Temp: 350°C

Gas Flow: 10 L/min[1]

Nebulizer: 40 psi

Capillary Voltage: 3500 V (Negative)[1]

MRM Transitions (Optimized): The precursor ion for 2-Hydroxychrysophanol is m/z 269.0 [M-

H]⁻.[1]
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Compound
Precursor
(m/z)

Product
(m/z)

Type CE (eV)* Mechanism

2-OH-Chry 269.0 241.0 Quantifier 25
Loss of CO

[M-H-28]⁻

2-OH-Chry 269.0 225.0 Qualifier 35
Loss of CO₂

[M-H-44]⁻

2-OH-Chry 269.0 197.0 Qualifier 45
Loss of CO +

CO₂

Danthon (IS) 239.0 211.0 Quantifier 25 Loss of CO

*Note: Collision Energy (CE) values are indicative. Perform a "ramping" experiment (e.g., 15-50

eV) to determine the optimal CE for your specific instrument.

Fragmentation Pathway
Understanding the fragmentation is crucial for confirming identity.[1] The loss of CO and CO₂ is

characteristic of the anthraquinone skeleton.

Precursor Ion
[M-H]⁻ m/z 269

Product Ion
m/z 241

-CO (28 Da)
Primary Transition

Product Ion
m/z 225

-CO₂ (44 Da)
Secondary Transition

Product Ion
m/z 197

-CO₂ (44 Da) -CO (28 Da)
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Figure 2: Proposed ESI(-) fragmentation pathway for 2-Hydroxychrysophanol.[1]

Method Validation Guidelines
To ensure "Trustworthiness" (Part 2 of requirements), the method must be validated according

to ICH Q2(R1) or FDA Bioanalytical guidelines.

Linearity: Prepare a 6-point calibration curve (e.g., 1, 5, 20, 100, 500, 1000 ng/mL).

Acceptance: r² > 0.99.[1][3][7]

Recovery: Spike plant matrix before extraction at Low, Medium, and High levels.[1] Target

recovery: 80-120%.

Matrix Effect (ME): Compare the slope of a standard curve in solvent vs. a matrix-matched

curve.

Calculation: ME (%) = (Slope_matrix / Slope_solvent) × 100.[1]

Mitigation: If ME < 80% or > 120%, use matrix-matched calibration or dilute the sample

further.[1]

LOD/LOQ: Determine experimentally based on Signal-to-Noise ratios of 3:1 (LOD) and 10:1

(LOQ).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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